Cas no 122499-01-8 (Benzene,1-(1-methylethyl)-3-(2-methyl-2-propen-1-yl)-)

• Product Name: Benzene,1-(1-methylethyl)-3-(2-methyl-2-propen-1-yl)-
• CAS No: 122499-01-8
• MF: C₁₃H₁₈
• MW: 174.282023906708
• MDL: MFCD07775115
• CID: 104486
• PubChem ID: 45096630
• Update Time: 2025-09-24

Benzene,1-(1-methylethyl)-3-(2-methyl-2-propen-1-yl)- Chemical and Physical Properties

Names and Identifiers

• Benzene,1-(1-methylethyl)-3-(2-methyl-2-propen-1-yl)-
• 1-(2-methylprop-2-enyl)-3-propan-2-ylbenzene
• Benzene, 1-(1-methylethyl)-3-(2-methyl-2-propenyl)- (9CI)
• 1-Isopropyl-3-(2-methylallyl)benzene
• 122499-01-8
• 3-(3-Isopropylphenyl)-2-methyl-1-propene
• 1-(2-Methylprop-2-en-1-yl)-3-(propan-2-yl)benzene
• Benzene, 1-(1-methylethyl)-3-(2-methyl-2-propen-1-yl)-
• DTXSID40667494
• AKOS006284384
• 3-(3-iso-Propylphenyl)-2-methyl-1-propene

• MDL： MFCD07775115
• Inchi： 1S/C13H18/c1-10(2)8-12-6-5-7-13(9-12)11(3)4/h5-7,9,11H,1,8H2,2-4H3
• InChI Key： RHAQLUQPKXKBEI-UHFFFAOYSA-N
• SMILES： C(C)(C)C1C=CC=C(CC(=C)C)C=1

Computed Properties

• Exact Mass: 174.14094
• Monoisotopic Mass: 174.141
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0A^2
• XLogP3: 4.7

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Cumenes

Additional information on Benzene,1-(1-methylethyl)-3-(2-methyl-2-propen-1-yl)-

Recent Advances in the Study of Benzene,1-(1-methylethyl)-3-(2-methyl-2-propen-1-yl)- (CAS: 122499-01-8) in Chemical Biology and Pharmaceutical Research

The compound Benzene,1-(1-methylethyl)-3-(2-methyl-2-propen-1-yl)-, with the CAS number 122499-01-8, has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various applications, including drug development, material science, and chemical synthesis. Recent studies have focused on elucidating its biological activity, synthetic pathways, and potential therapeutic benefits, making it a subject of considerable scientific interest.

One of the key areas of research has been the exploration of the compound's pharmacological properties. Preliminary studies suggest that Benzene,1-(1-methylethyl)-3-(2-methyl-2-propen-1-yl)- exhibits notable bioactivity, particularly in modulating specific biochemical pathways. Researchers have employed advanced techniques such as high-throughput screening and molecular docking to identify potential targets and mechanisms of action. These efforts aim to uncover its applicability in treating diseases such as cancer, inflammation, and neurodegenerative disorders.

In addition to its biological applications, the compound's chemical properties have also been a focal point of investigation. Recent synthetic studies have developed more efficient and scalable methods for its production, addressing previous challenges related to yield and purity. Innovations in catalytic processes and green chemistry approaches have been particularly impactful, enabling the compound's use in larger-scale pharmaceutical and industrial applications.

Furthermore, the safety and toxicological profile of Benzene,1-(1-methylethyl)-3-(2-methyl-2-propen-1-yl)- have been under scrutiny. Regulatory bodies and research institutions are collaborating to assess its environmental and health impacts, ensuring that its development aligns with global safety standards. These evaluations are critical for its potential approval and commercialization in therapeutic and non-therapeutic contexts.

Looking ahead, the ongoing research on Benzene,1-(1-methylethyl)-3-(2-methyl-2-propen-1-yl)- is expected to yield further insights into its multifaceted applications. Collaborative efforts between academia and industry are likely to accelerate its translation from bench to bedside, offering new opportunities for innovation in the chemical and pharmaceutical sectors. As the body of evidence grows, this compound may emerge as a cornerstone in the development of next-generation therapeutics and materials.